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Method Validation Parameters for Capmatinib

The tables below summarize key validation parameters from two independent stability-indicating RP-HPLC
methods developed for Capmatinib. These methods are used to accurately identify and quantify the drug,

especially in the presence of its degradation products.

Table 1: Comparison of Two RP-HPLC Methods for Capmatinib Analysis

Validation Parameter Method 1 [1] Method 2 [2]

Chromatographic Enable C18 Kromasil (250 x 4.6 Spherisorb ODS C18 (250 x 4.6 mm;
Column mm; 5um) 5um)

Mobile Phase Methanol: Water (70:30 % v/v) Methanol: Acetonitrile: Water

(60:20:20 % vliv)

Detection Wavelength 233 nm 251 nm
Retention Time ~3.75 minutes Within a 10-minute total run time
Linearity Range Information missing from search 5 - 35 pg/mL

results
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Validation Parameter Method 1 [1] Method 2 [2]

Correlation Coefficient Information missing from search 0.9991

(r) results

LOD 1.321 pg/mL 0.033 pg/mL

LOQ 4.002 pg/mL 0.10 pg/mL

Accuracy (Recovery) 98% - 102% Information missing from search
results

Specificity: Both methods were confirmed to be specific through forced degradation studies. The methods
successfully separated Capmatinib from its degradation products under various stress conditions, indicating

their ability to measure the drug accurately even when it is breaking down [1] [2].

Table 2: Forced Degradation Results for Capmatinib (Method 1) [1]

Stress Condition Procedure Degradation Observed?
Acid Hydrolysis 5N HCI, room temperature for 30 min Yes
Base Hydrolysis 5N NaOH, room temperature for 1 hour Yes
Oxidative Degradation 3% H2032, room temperature for 24 hours Yes
Thermal Degradation 105°C for 72 hours Yes
Photolytic Degradation Sunlight for 7 days Yes

Comparative Pharmacokinetics of MET Inhibitors

While analytical method comparisons for other MET inhibitors are not available in the search results, a
recent narrative review provides a clinical comparison of the pharmacokinetic (PK) profiles of type Ib MET

inhibitors. This data is crucial for understanding the drugs' behavior in the body.
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Table 3: Pharmacokinetic Comparison of Type Ib MET Inhibitors [3]

Pharmacokinetic

Capmatinib Tepotinib Savolitinib Gumarontinib
Parameter
Time to Max 1.09 - 1.87 hours 8.0 hours 2.0 - 4.0 hours 4.0 hours
Concentration
(t~max~)
Systemic Exposure Highest Relatively low Information Information
missing missing

Dose Proportionality Dose proportional  Lower increase Dose proportional  Information

(100-600 mg BID)  at higher doses  (100-1000 mg missing
QD)
Impact of Food Minimal impact Information Information Information
missing missing missing

MET Signaling Pathway and Drug Role

The following diagram illustrates the role of the MET receptor and the mechanism of its inhibitors in Non-

Small Cell Lung Cancer (NSCLC), providing context for the therapeutic application of these drugs.
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Experimental Protocols for HPLC Method Validation

The core experimental protocol for developing and validating the stability-indicating RP-HPLC method for

Capmatinib, as detailed in one of the studies, involves the following key steps [1]:

¢ Instrumentation and Column: The analysis used an Agilent 1260 Infinity Il HPLC system with a
Phenomenex ChromClone C18 column (250 mm x 4.6 mm, 5 pum).

e Chromatographic Conditions: An isocratic elution with a mobile phase of methanol and water
(70:30, v/v) at a flow rate of 1.0 mL/min. The column temperature was maintained at 40°C, and

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s9103187?utm_src=pdf-body-img
http://www.orientjchem.org/vol41no2/stability-indicating-assay-method-development-and-validation-of-capmatinib-by-rp-hplc-and-characterization-of-its-degradation-product-by-lc-ms/
https://www.smolecule.com/products/s9103187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

detection was performed at 233 nm.

e Sample Preparation: A stock solution of Capmatinib was prepared in methanol and then diluted with
the mobile phase to the required concentrations for different validation tests.

¢ Forced Degradation Studies: To demonstrate the method's stability-indicating properties, the drug
substance was subjected to stress conditions including acid and base hydrolysis, oxidative stress,
thermal stress, and photolytic stress, following ICH guidelines [1].

¢ Method Validation: The method was systematically validated for parameters including:

[¢]

Specificity: By assessing interference from degradation products.

Linearity: By preparing calibration curves and calculating the correlation coefficient.
Accuracy: Via recovery studies by spiking known amounts of the drug.

Precision: Through repeatability of measurements.

Sensitivity: By determining the LOD and LOQ.

[e]

[e]

o

(e]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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